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Compound of Interest

Compound Name: FTI-2148

Cat. No.: B1674167

For Researchers, Scientists, and Drug Development Professionals

This document provides critical guidance on the proper handling and disposal of FTI-2148, a
potent farnesyltransferase and geranylgeranyltransferase-1 inhibitor. Adherence to these
procedures is essential to ensure personnel safety and environmental protection. FTI-2148 is
classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects[1].

Key Safety and Hazard Information

A summary of the pertinent safety and hazard data for FTI-2148 is provided below.
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Property Information
Chemical Name FTI-2148

CAS Number 251577-09-0
Molecular Formula C24H28N403S
Molecular Weight 452.57 g/mol

H302: Harmful if swallowed. H410: Very toxic to
GHS Hazard Statements o ) )
aquatic life with long lasting effects.[1]

Store powder at -20°C and solutions in solvent
Storage Conditions at -80°C. Keep container tightly sealed in a cool,

well-ventilated area[1][2].

) ) Strong acids/alkalis, strong oxidizing/reducing
Incompatible Materials
agents[1].

Personal Protective Equipment (PPE)

When handling FTI-2148 in any form (solid or in solution), the following personal protective
equipment (PPE) is mandatory to minimize exposure.

» Eye Protection: Safety goggles with side-shields[1].
e Hand Protection: Chemical-resistant gloves[1][3].
o Body Protection: Impervious clothing, such as a lab coat[1].

» Respiratory Protection: A suitable respirator should be used, especially when handling the
powder form to avoid dust and aerosol formation[1][3].

Step-by-Step Disposal Protocol for FTI-2148

The primary directive for the disposal of FTI-2148 is to consign it to an approved hazardous
waste disposal plant[1]. The following steps provide a practical workflow for laboratory
personnel.
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. Waste Identification and Segregation:

All materials contaminated with FTI-2148, including unused product, solutions, contaminated
labware (e.g., pipette tips, vials), and spill cleanup materials, must be treated as hazardous
waste[4][5].

Segregate FTI-2148 waste from other laboratory waste streams to prevent incompatible
materials from mixing[5][6]. Specifically, keep it separate from strong acids, alkalis, and
strong oxidizing or reducing agents[1].

. Waste Collection and Labeling:

Collect FTI-2148 waste in a designated, compatible, and leak-proof container with a tightly
fitting screw cap[5][7]. The container should be clearly labeled as "Hazardous Waste"[5][6].

The label must include the full chemical name "FTI-2148," the concentration (if in solution),
and the associated hazards (e.g., "Toxic," "Aquatic Hazard")[5][6].

. Management of Empty Containers:
Empty containers that previously held FTI-2148 must be decontaminated before disposal.

Triple-rinse the empty container with a suitable solvent capable of dissolving FTI-2148[1][8]

[9].

Collect the rinsate from all three rinses and dispose of it as hazardous waste along with
other FTI-2148 waste[8][10].

After triple-rinsing, deface or remove the original label on the container, and mark it as
"EMPTY" or "MT"[8][9]. The decontaminated container can then be disposed of as regular
laboratory glass or plastic waste[1][8].

. Handling Spills:

In the event of a spill, evacuate personnel from the immediate area and ensure adequate
ventilation[1].
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» Wearing appropriate PPE, absorb the spill with an inert, non-combustible material such as
diatomite or universal binders[1].

o Collect the absorbed material and any contaminated surfaces into a sealed container for
hazardous waste disposal[1][4].

» Decontaminate the spill area and any equipment by scrubbing with alcohol[1].
5. Final Disposal:

» Store the collected and labeled hazardous waste in a designated satellite accumulation area
within the laboratory until it is collected by the institution's environmental health and safety
(EHS) office or a licensed hazardous waste disposal contractor[6].

e Do not dispose of FTI-2148 down the drain or in regular trash under any circumstances due
to its high aquatic toxicity[1][4].

FTI-2148 Disposal Workflow
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Caption: Logical workflow for the safe disposal of FTI-2148.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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